Cas no 78536-36-4 (Excisanin B)

Excisanin B Properties

Names and Identifiers

• Excisanin B
• (1α,5β,7α,8α,9β,10α,12α,13α,14R)-1,7,14-Trihydroxy-15-oxokaur-16- en-12-yl acetate
• [ "" ]
• CID 3809502
• 78536-36-4
• (2,8,16-trihydroxy-5,5,9-trimethyl-14-methylidene-15-oxo-12-tetracyclo[11.2.1.01,10.04,9]hexadecanyl) acetate
• [(1R,2R,4R,8S,9R,10S,12S,13S,16R)-2,8,16-trihydroxy-5,5,9-trimethyl-14-methylidene-15-oxo-12-tetracyclo[11.2.1.0^{1,10.0^{4,9]hexadecanyl] acetate
• NSC637460
• NSC-637460
• NCI60_012414
• [(16R)-2,8,16-trihydroxy-5,5,9-trimethyl-14-methylidene-15-oxo-12-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate
• AKOS032948626
• FS-9039
• (1,7,12,14R)-12-(Acetyloxy)-1,7,14-trihydroxykaur-16-en-15-one; 1,7,14b-Trihydroxy-12-acetoxy-ent-kaur-16-en-15-one
• CHEMBL470766
• AKOS040761724
• +Expand

• InChIKey： VAAUVQKKXHANPM-DQHXIWAQSA-N
• Inchi： InChI=1S/C22H32O6/c1-10-17-12(28-11(2)23)8-14-21(5)13(20(3,4)7-6-15(21)24)9-16(25)22(14,18(10)26)19(17)27/h12-17,19,24-25,27H,1,6-9H2,2-5H3/t12-,13+,14-,15-,16+,17+,19+,21+,22-/m0/s1
• SMILES： CC(=O)O[C@H]1C[C@H]2[C@@]3([C@H](CCC([C@H]3C[C@H]([C@@]24[C@@H]([C@@H]1C(=C)C4=O)O)O)(C)C)O)C

Computed Properties

• Exact Mass: 392.22000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 392.21988874g/mol
• Heavy Atom Count: 28
• Complexity: 743
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• LogP: 1.60840
• PSA: 104.06000
• Boiling Point: 550.8±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.4 mmHg at 25°C
• Flash Point: 187.9±23.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3